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Compound Name: AC-186

Cat. No.: B605114

For Researchers, Scientists, and Drug Development Professionals

Introduction

AC-186 is a potent and selective nonsteroidal agonist for the Estrogen Receptor 3 (ERp). Its
ability to selectively target ER[3 over Estrogen Receptor a (ERa) has positioned it as a valuable
research tool in neuroscience, particularly in the investigation of neurodegenerative diseases.
Research indicates that AC-186 exhibits neuroprotective and anti-inflammatory properties,
making it a compound of interest for therapeutic development in conditions such as Parkinson's
disease and Alzheimer's disease. These application notes provide an overview of AC-186's
mechanisms and detailed protocols for its use in relevant experimental models.

Mechanism of Action

AC-186 exerts its biological effects primarily through the activation of ER[3. Upon binding, the
AC-186/ER[3 complex translocates to the nucleus, where it modulates the transcription of target
genes by binding to estrogen response elements (ERES). A key mechanism underlying its
neuroprotective and anti-inflammatory effects is the inhibition of the NF-kB signaling pathway.
In microglia, the brain's resident immune cells, AC-186 has been shown to suppress the
lipopolysaccharide (LPS)-induced activation of NF-kB, leading to a reduction in the production
of pro-inflammatory mediators such as tumor necrosis factor-alpha (TNFa), interleukin-6 (IL-6),
nitric oxide (NO), and prostaglandin E2 (PGEZ2). This anti-inflammatory action is believed to
contribute significantly to its neuroprotective capacity by mitigating the harmful effects of
chronic neuroinflammation.[1][2]
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Quantitative Data Summary

The following table summarizes the key quantitative data for AC-186 based on available
research.

Parameter Value Species/Model Source

In vitro functional
EC50 for ERB 6 nM [3]
assay (R-SAT)

In vitro functional
EC50 for ERa 5000 nM [3]
assay (R-SAT)

_ o ACADIA
Oral Bioavailability ~8% Rat )
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BV-2 microglia-HT-22

Neuroprotection in neuron co-culture
. 5uM . [4]
vitro (LPS-induced
damage)

Signaling Pathway

AC-186 Neuroprotective Signaling Pathway

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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